2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide

• IUPAC Name: 2-[4-(dimethylsulfamoyl)-2-methylphenoxy]-N-methylacetamide
• InChI: InChI=1S/C12H18N2O4S/c1-9-7-10(19(16,17)14(3)4)5-6-11(9)18-8-12(15)13-2/h5-7H,8H2,1-4H3,(H,13,15)
• InChI Key: VLXTYBRJJVYYGS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)S(=O)(=O)N(C)C)OCC(=O)NC
• Molecular Formula: C12H18N2O4S
• Molecular Weight: 286.35 g/mol

Description

2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide, also known as DMSO, is a chemical compound that has been widely used in scientific research for its unique properties. It is a colorless, odorless, and highly polar organic solvent that is capable of dissolving both polar and nonpolar compounds. DMSO has a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicine.

Mechanism of Action

The exact mechanism of action of 2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide is not fully understood. However, it is believed to exert its effects through its ability to penetrate cell membranes and interact with biological macromolecules. This compound has been shown to affect the activity of enzymes, alter membrane fluidity, and modulate gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been reported to exhibit antioxidant, anti-inflammatory, and analgesic properties. Additionally, this compound has been shown to modulate the immune system, promote wound healing, and improve tissue regeneration.

Advantages and Limitations for Lab Experiments

The use of 2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide in scientific research has several advantages and limitations. One of the main advantages is its ability to dissolve a wide range of compounds, making it an essential tool in biochemistry and molecular biology research. Additionally, this compound has been shown to have a wide range of biochemical and physiological effects, making it a useful compound in pharmacological and medical research.
However, the use of this compound also has some limitations. One of the main limitations is its toxicity, which can limit its use in certain experiments. Additionally, this compound can interfere with some assays and alter the activity of enzymes, which can affect the results of experiments.

Future Directions

There are several future directions for the use of 2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide in scientific research. One potential area of research is the development of new methods for synthesizing this compound that are more efficient and environmentally friendly. Additionally, there is a need for further research into the mechanism of action of this compound and its effects on biological systems. Finally, there is a need for more research into the potential therapeutic applications of this compound in medicine and pharmacology.
Conclusion:
In conclusion, this compound is a powerful solvent that has been extensively used in scientific research for its unique properties. It has a wide range of applications in various fields of research, including biochemistry, pharmacology, and medicine. This compound has several advantages and limitations for use in lab experiments, and there are several future directions for its use in scientific research.

Scientific Research Applications

2-{4-[(dimethylamino)sulfonyl]-2-methylphenoxy}-N-methylacetamide has been extensively used in scientific research for its unique properties. It is a powerful solvent that can dissolve a wide range of compounds, including proteins, nucleic acids, and lipids. This property makes it an essential tool in biochemistry and molecular biology research, where it is used to extract and purify biomolecules from complex mixtures.